Cas no 180420-84-2 (1-(2-Deoxy-b-D-ribofuranosyl)-4-methylindole)

• Product Name: 1-(2-Deoxy-b-D-ribofuranosyl)-4-methylindole
• CAS No: 180420-84-2
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 113452
• PubChem ID: 93982631
• Update Time: 2025-06-08

1-(2-Deoxy-b-D-ribofuranosyl)-4-methylindole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(2-deoxy-b-D-erythro-pentofuranosyl)-4-methyl-
• 1-(2-DEOXY-B-D-RIBOFURANOSYL)-4-METHYLINDOLE
• 1-(b-D-2-Deoxyribofuranosyl)-4-methylindole
• 1-(β-D-2-DEOXYRIBOFURANOSYL)-4-METHYLINDOLE
• 1-(BETA-D-2-DEOXYRIBOFURANOSYL)-4-METHYLINDOLE
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-4-methyl-1H-indole
• (2R,3S,5R)-2-(HYDROXYMETHYL)-5-(4-METHYLINDOL-1-YL)OXOLAN-3-OL
• 180420-84-2
• 1-(2-Deoxy-b-D-ribofuranosyl)-4-methylindole

• Inchi： 1S/C14H17NO3/c1-9-3-2-4-11-10(9)5-6-15(11)14-7-12(17)13(8-16)18-14/h2-6,12-14,16-17H,7-8H2,1H3/t12-,13+,14+/m0/s1
• InChI Key： CHXZVEGQPNGWDG-BFHYXJOUSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=CC2C(C)=CC=CC1=2)O

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),
• PSA: 54.62000
• LogP: 1.59040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2-Deoxy-b-D-ribofuranosyl)-4-methylindole

Comprehensive Overview of 1-(2-Deoxy-β-D-ribofuranosyl)-4-methylindole (CAS No. 180420-84-2)

1-(2-Deoxy-β-D-ribofuranosyl)-4-methylindole (CAS No. 180420-84-2) is a specialized nucleoside derivative that has garnered significant attention in the fields of medicinal chemistry, biochemical research, and pharmaceutical development. This compound, characterized by its unique indole moiety and deoxyribose sugar, serves as a critical building block in the synthesis of modified nucleic acids and potential therapeutic agents. Its molecular structure, which combines a 4-methylindole base with a 2-deoxyribofuranosyl sugar, makes it a valuable candidate for studying DNA interactions, enzyme inhibition, and drug design.

In recent years, the demand for modified nucleosides like 1-(2-Deoxy-β-D-ribofuranosyl)-4-methylindole has surged due to their applications in anticancer research and antiviral drug development. Researchers are particularly interested in its potential to modulate gene expression and cellular signaling pathways. The compound's ability to mimic natural nucleosides while introducing structural variations allows scientists to explore novel mechanisms of action, making it a hotspot in precision medicine and targeted therapy.

The synthesis and characterization of 1-(2-Deoxy-β-D-ribofuranosyl)-4-methylindole involve advanced organic chemistry techniques, including glycosylation reactions and chromatographic purification. Its CAS No. 180420-84-2 serves as a unique identifier in chemical databases, facilitating seamless collaboration among researchers. The compound's stability under physiological conditions further enhances its utility in in vitro and in vivo studies, addressing key challenges in drug delivery and bioavailability.

From an industrial perspective, 1-(2-Deoxy-β-D-ribofuranosyl)-4-methylindole is increasingly sought after by pharmaceutical companies and biotech startups focusing on small molecule therapeutics. Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows underscores its versatility. Moreover, the compound's role in epigenetics and RNA interference studies aligns with the growing interest in personalized medicine and next-generation diagnostics.

Environmental and safety considerations are also paramount when working with 1-(2-Deoxy-β-D-ribofuranosyl)-4-methylindole. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure laboratory safety and regulatory compliance. The compound's biodegradability and low toxicity profile make it an environmentally friendly choice for sustainable research practices.

In conclusion, 1-(2-Deoxy-β-D-ribofuranosyl)-4-methylindole (CAS No. 180420-84-2) represents a pivotal advancement in nucleoside chemistry and drug discovery. Its multifaceted applications, from molecular biology to therapeutic innovation, highlight its enduring relevance in scientific and industrial communities. As research continues to uncover its full potential, this compound is poised to play a transformative role in addressing some of the most pressing challenges in human health and disease management.